
1-Hydroxy-7-azabenzotriazole: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HOAt

Cat. No.: B021763 Get Quote

An in-depth examination of the structure, properties, and applications of 1-Hydroxy-7-

azabenzotriazole (HOAt), a critical reagent in modern drug development and peptide

synthesis.

Introduction
1-Hydroxy-7-azabenzotriazole (HOAt) is a heterocyclic compound that has become an

indispensable tool in the field of organic chemistry, particularly in peptide synthesis. Its superior

performance as a coupling additive, primarily in the formation of amide bonds, has established

it as a vital component in the synthesis of peptides and other complex organic molecules. This

guide provides a comprehensive overview of the structure, properties, and applications of

HOAt, with a focus on its utility for researchers, scientists, and professionals in drug

development.

Structure and Chemical Properties
HOAt is a derivative of benzotriazole with a hydroxyl group attached to a nitrogen atom of the

triazole ring and a nitrogen atom replacing a carbon in the benzene ring. This unique structure

is central to its reactivity and efficacy as a coupling additive.
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Carboxylic Acid (R-COOH)

O-Acylisourea Intermediate

Carbodiimide (e.g., EDC)

HOAt-Ester Intermediate

Urea Byproduct

HOAt

Peptide Bond (R-CO-NH-R')

Amine (R'-NH2)
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Start: Resin with protected amino acid

Fmoc Deprotection (e.g., 20% Piperidine in DMF)

Wash with DMF

Coupling:
- Fmoc-Amino Acid

- Coupling Reagent (e.g., HATU)
- HOAt

- Base (e.g., DIPEA)

Wash with DMF

Repeat for next amino acid

Final Cleavage from Resin and Side-Chain Deprotection

After final amino acid

Purified Peptide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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